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DosatiLink-1 Technical Profile

DosatiLink-1 is identified as a small molecule inhibitor targeting the Abelson murine leukemia (ABL)

enzyme [1] [2]. This table summarizes its core quantitative and descriptive data:

Property Description

Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor [1] [2].

CAS Number 2941512-37-2 [1]

Chemical C69H93CI2F2N13017S [1]

Formula

Molar Mass 1517.52 g/mol [1]

Storage & For research use only; not for human use. Must be stored under the recommended
Handling conditions in the provided Certificate of Analysis [1].

Experimental Context and Methodology Notes

While specific protocols for studying DosatiLink-1 are not provided in the search results, the following

points outline the general scientific context and suggest a direction for research.
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¢ Research Context: The study of ABL inhibitors like DosatiLink-1 is crucial in oncology research,
particularly for understanding and targeting the Bcr-Abl fusion protein, which is a well-known driver of
chronic myeloid leukemia (CML) [2]. Research typically involves a combination of biochemical
kinase activity assays and cellular proliferation assays.

¢ Referenced Methodology: The primary reference for DosatiLink-1 is a 2023 article by Robert B.
Kargbo titled "Expanding the Chemical Space: New Approach to Cell-Permeable Drugs” published in
ACS Med. Chem. Lett. [1]. This suggests the compound may be part of a novel strategy to improve
drug permeability.

¢ Assay Suggestion: A standard experimental approach for characterizing such inhibitors is detailed in
the provided research on other ABL inhibitors [2]. A core methodology is the use of recombinant
mutant ABL1 kinase proteins (e.g., ABL1 T315I, Q252H) to measure the compound's inhibitory
activity (IC50) and its effectiveness against common drug-resistance mutations [2].

Conceptual Experimental Workflow for ABL Inhibitor
Profiling

The diagram below outlines a generalized workflow for the key experiments used to profile a compound like

DosatiLink-1, based on standard practices in the field [2].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s12863473?utm_src=pdf-body
https://www.medchemexpress.com/Targets/Bcr-Abl/bcr-abl.html?locale=ja-JP&page=5&srsltid=AfmBOooxa-FsI7ZlwzN1erUO5FtYTv7DufdwDRxG15IEA0OxlERnZu6L
https://www.smolecule.com/products/s12863473?utm_src=pdf-body
https://www.peptidedb.com/database/DosatiLink-1.html
https://www.medchemexpress.com/Targets/Bcr-Abl/bcr-abl.html?locale=ja-JP&page=5&srsltid=AfmBOooxa-FsI7ZlwzN1erUO5FtYTv7DufdwDRxG15IEA0OxlERnZu6L
https://www.medchemexpress.com/Targets/Bcr-Abl/bcr-abl.html?locale=ja-JP&page=5&srsltid=AfmBOooxa-FsI7ZlwzN1erUO5FtYTv7DufdwDRxG15IEA0OxlERnZu6L
https://www.smolecule.com/products/s12863473?utm_src=pdf-body
https://www.medchemexpress.com/Targets/Bcr-Abl/bcr-abl.html?locale=ja-JP&page=5&srsltid=AfmBOooxa-FsI7ZlwzN1erUO5FtYTv7DufdwDRxG15IEA0OxlERnZu6L
https://www.smolecule.com/products/s12863473?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Compound Preparation
(DosatiLink-1)

Tests binding to
purified ABL protein

Measures effect on
living cancer cells

Evaluates potency
against resistance

Confirms target
engagement & efficacy

Click to download full resolution via product page

Conceptual workflow for profiling ABL inhibitors like DosatiLink-1 from biochemical to cellular assays

[2].

A Guide for Further Investigation

The available data on DesatiLink-1 is limited. To acquire the in-depth technical details you require, consider

the following steps:
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e Consult the Primary Literature: The most critical step is to obtain the original reference, Robert B.
Kargbo, 2023, *ACS Med. Chem. Lett.* [1]. This article should contain the synthesis, characterization,
and initial biological data that you need.

e Contact Suppliers: Suppliers like MedChemExpress (MCE) and peptidedb often provide more
detailed data sheets, including Certificates of Analysis (CoA) with purity information, upon direct

inquiry [1] [2].

o Explore Related Targets: To better understand the potential research applications of DosatiLink-1,
you can study the extensive literature on well-established Bcr-Abl inhibitors (e.g., Imatinib) and the
methods used to investigate them, including resistance mutation profiling [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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